2-(2-oxo-2-(piperidin-1-yl)ethyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide

• IUPAC Name: 1,1-dioxo-2-(2-oxo-2-piperidin-1-ylethyl)-1,2-benzothiazol-3-one
• InChI: InChI=1S/C14H16N2O4S/c17-13(15-8-4-1-5-9-15)10-16-14(18)11-6-2-3-7-12(11)21(16,19)20/h2-3,6-7H,1,4-5,8-10H2
• InChI Key: HUAAVUJJVWUMCT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C14H16N2O4S
• Molecular Weight: 308.35 g/mol
• Solubility: >46.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 303227-90-9

Description

2-(2-oxo-2-(piperidin-1-yl)ethyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C14H16N2O4S and its molecular weight is 308.35. The purity is usually 95%.
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Scientific Research Applications

Stereochemistry and Catalysis

Research on piperidine-catalyzed additions reveals insights into stereochemistry and potential synthetic applications. For instance, the stereochemical outcomes of ionic thiol additions to acetylenic ketones, catalyzed by piperidine, show significant dependency on the solvent and conditions used, which could inform synthetic strategies for related compounds (Omar & Basyouni, 1974).

Crystal Structure and Molecular Design

The synthesis and crystal structure analysis of compounds structurally similar to the query compound, such as ethyl 2-(benzo[d]oxazol-2-yl)-5-oxo-3-(o-tolylamino)-2,5-dihydroisoxazole-4-carboxylate, provide foundational knowledge for designing new molecules with desired physical and chemical properties (Marjani, 2013).

Electrooxidative Cyclization

Electrooxidative methods have been employed to synthesize novel 2-aryl-1,3-oxazinane and 2-aryl-1,3-oxazolidine derivatives from N-benzyl-2-piperidineethanols, demonstrating a pathway to cyclic compounds that could be relevant for the synthesis of derivatives of the query compound (Okimoto et al., 2012).

Pharmacological Applications

While directly avoiding drug use and dosage discussions, it is notable that structural analogs of the query compound, especially those incorporating piperidine and isothiazolone moieties, have been explored for their potential pharmacological applications, including their role in novel analgesic compounds (Karczmarzyk & Malinka, 2008).

Antimicrobial Studies

The synthesis and antibacterial study of N-substituted derivatives related to the query compound underscore the potential of such molecules in developing new antimicrobial agents. These studies reveal the biological activities of these compounds and their potential applications in medicinal chemistry (Khalid et al., 2016).